Cas no 1934401-98-5 (2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal)

2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal is a sulfone-containing aldehyde derivative with a hydroxyl-functionalized thiolane core. Its unique structure, featuring both a sulfone and an aldehyde group, makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and fine chemicals. The compound’s rigid thiolane scaffold enhances stereochemical control in reactions, while the aldehyde group offers reactivity for further functionalization. The hydroxyl group provides additional sites for derivatization or hydrogen bonding, increasing its utility in asymmetric synthesis. This compound is valued for its stability and potential as a building block in complex molecule construction, particularly in medicinal chemistry and materials science applications.

2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal structure

1934401-98-5 structure

Product Name:2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal

CAS No:1934401-98-5

MF:C₈H₁₄O₄S

MW:206.259361743927

CID:5747161

PubChem ID:130661888

Update Time:2025-06-08

2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

- EN300-1619076
- 2-(4-hydroxy-1,1-dioxidotetrahydrothiophen-3-yl)-2-methylpropanal
- 2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal
- 1934401-98-5
- Inchi： 1S/C8H14O4S/c1-8(2,5-9)6-3-13(11,12)4-7(6)10/h5-7,10H,3-4H2,1-2H3
- InChI Key： OVVCLAHIFGTJDS-UHFFFAOYSA-N
- SMILES： S1(CC(C(C(C=O)(C)C)C1)O)(=O)=O

Computed Properties

Exact Mass: 206.06128010g/mol
Monoisotopic Mass: 206.06128010g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 79.8Å²

2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1619076-0.05g	2-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal	1934401-98-5	0.05g	$924.0	2023-06-04
Enamine	EN300-1619076-0.1g	2-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal	1934401-98-5	0.1g	$968.0	2023-06-04
Enamine	EN300-1619076-0.25g	2-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal	1934401-98-5	0.25g	$1012.0	2023-06-04
Enamine	EN300-1619076-0.5g	2-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal	1934401-98-5	0.5g	$1056.0	2023-06-04
Enamine	EN300-1619076-1.0g	2-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal	1934401-98-5	1g	$1100.0	2023-06-04
Enamine	EN300-1619076-2.5g	2-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal	1934401-98-5	2.5g	$2155.0	2023-06-04
Enamine	EN300-1619076-5.0g	2-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal	1934401-98-5	5g	$3189.0	2023-06-04
Enamine	EN300-1619076-10.0g	2-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal	1934401-98-5	10g	$4729.0	2023-06-04
Enamine	EN300-1619076-50mg	2-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal	1934401-98-5	50mg	$827.0	2023-09-23
Enamine	EN300-1619076-100mg	2-(4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal	1934401-98-5	100mg	$867.0	2023-09-23

2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal Related Literature

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Additional information on 2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal

Comprehensive Overview of 2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal (CAS No. 1934401-98-5)

2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal, with the CAS number 1934401-98-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a sulfolane derivative (1,1-dioxo-1lambda6-thiolan) with a hydroxy group and a methylpropanal moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound’s sulfone (1,1-dioxo) and hydroxy functional groups contribute to its polar nature, enhancing solubility in aqueous and organic solvents. This property is critical for applications in medicinal chemistry, where solubility often dictates bioavailability. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, especially in targeting enzymes or receptors involved in inflammatory and metabolic diseases.

In recent years, the demand for high-purity intermediates like 2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal has surged due to advancements in high-throughput screening (HTS) and combinatorial chemistry. Its CAS No. 1934401-98-5 is frequently cited in patent literature, underscoring its relevance in intellectual property related to novel drug formulations. The compound’s stereochemistry and chiral centers also make it a candidate for asymmetric synthesis, a hot topic in green chemistry and sustainable pharmaceutical production.

From an SEO perspective, users often search for terms like "sulfolane derivatives in drug discovery", "CAS 1934401-98-5 applications", or "2-methylpropanal synthesis". These queries reflect the growing interest in specialty chemicals for biopharmaceuticals. The compound’s hydroxy and sulfone groups align with trends in prodrug design, a strategy to improve drug delivery and reduce side effects—a frequent focus in PubMed and SciFinder searches.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal. Purity thresholds (>98%) are crucial for regulatory compliance in GMP manufacturing, another trending topic among pharmaceutical suppliers. The compound’s stability under various pH conditions is also a subject of study, particularly for formulation scientists optimizing oral bioavailability.

In conclusion, 2-(4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanal (CAS 1934401-98-5) represents a versatile tool in modern chemistry. Its applications span from drug development to material science, driven by its unique functional groups and adaptability in synthetic routes. As research into personalized medicine and targeted therapies expands, this compound is poised to remain a focal point in innovative chemical solutions.